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Compound of Interest

Compound Name: Atractylochromene

Cat. No.: B12302996 Get Quote

For immediate release: This document provides essential safety and logistical information for

the proper disposal of Atractylochromene, a potent dual inhibitor of 5-LOX/COX-1 used in

laboratory research. The following procedures are designed to ensure the safety of laboratory

personnel and compliance with environmental regulations. All researchers, scientists, and drug

development professionals handling this compound must adhere to these guidelines.

Hazard Identification and Classification
Atractylochromene is a bioactive organic compound. While specific toxicity data is not readily

available, it should be handled as a potentially hazardous substance. As a chromene

derivative, it may be harmful if ingested, inhaled, or absorbed through the skin. It is crucial to

prevent its release into the environment.

Key Hazard Information:
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Property Summary Citation

Chemical Name Atractylochromene

CAS Number 203443-33-8 [1]

Molecular Formula C17H22O2

Primary Hazards

Assumed to be harmful if

swallowed, inhaled, or in

contact with skin. Potential

environmental hazard.

[2]

Regulatory Status

Must be disposed of as

chemical waste in accordance

with local, state, and federal

regulations.

[2]

Personal Protective Equipment (PPE)
Before handling Atractylochromene for disposal, all personnel must wear appropriate

Personal Protective Equipment (PPE) to minimize exposure risk.

Required PPE:

Gloves: Nitrile or other chemically resistant gloves.

Eye Protection: Safety glasses with side shields or chemical splash goggles.

Lab Coat: A standard laboratory coat is required.

Respiratory Protection: If there is a risk of generating dust or aerosols, a NIOSH-approved

respirator should be used.

Step-by-Step Disposal Procedure
The primary method for the disposal of Atractylochromene is through a licensed chemical

waste management company. Do not dispose of Atractylochromene down the drain or in

regular trash.
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Step 1: Waste Segregation

All waste containing Atractylochromene, including pure compound, solutions, contaminated

labware (e.g., pipette tips, vials), and contaminated PPE, must be segregated from other

laboratory waste streams.

Step 2: Waste Collection and Labeling

Solid Waste: Collect pure Atractylochromene and contaminated solids in a designated,

leak-proof, and clearly labeled hazardous waste container.

Liquid Waste: Collect solutions containing Atractylochromene in a separate, sealed, and

compatible hazardous waste container. Do not mix with other solvent waste unless

specifically permitted by your institution's Environmental Health and Safety (EHS) office.

Labeling: The waste container must be labeled with the words "Hazardous Waste," the full

chemical name "Atractylochromene," and the approximate quantity.

Step 3: Storage

Store the sealed and labeled hazardous waste container in a designated satellite

accumulation area within the laboratory. This area should be secure and away from

incompatible chemicals.

Step 4: Arrange for Pickup

Contact your institution's EHS office or the designated chemical waste coordinator to

schedule a pickup for the hazardous waste. Follow all institutional procedures for waste

manifest and pickup.

Spill and Emergency Procedures
In the event of a spill, follow these procedures immediately:

Evacuate: Evacuate the immediate area of the spill.

Alert: Notify your supervisor and the institutional EHS office.
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Ventilate: Ensure the area is well-ventilated.

Containment: If it is safe to do so, contain the spill using a chemical spill kit with absorbent

materials.

Cleanup: Cleanup should be performed by trained personnel wearing appropriate PPE. All

cleanup materials must be disposed of as hazardous waste.

Disposal Workflow Diagram
The following diagram illustrates the logical flow for the proper disposal of Atractylochromene.

Caption: Atractylochromene Disposal Workflow.

Disclaimer: This document provides general guidance. Always consult your institution's specific

chemical hygiene plan and EHS office for detailed procedures and requirements.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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